5,2',6'-Trihydroxy-6,7,8-trimethoxyflavone

• Molecular Formula: C18H16O8
• Molecular Weight: 360.3 g/mol
• InChI: InChI=1S/C18H16O8/c1-23-16-14(22)13-10(21)7-11(12-8(19)5-4-6-9(12)20)26-15(13)17(24-2)18(16)25-3/h4-7,19-20,22H,1-3H3
• InChIKey: PPIOPQQHBZSDQX-UHFFFAOYSA-N

5,2',6'-Trihydroxy-6,7,8-trimethoxyflavone: Overview & Procurement

5,2',6'-Trihydroxy-6,7,8-trimethoxyflavone (CAS 98187-98-5) is a polymethoxylated flavone belonging to the 8-O-methylated flavonoid class, naturally isolated from the roots of Scutellaria baicalensis and other Scutellaria species [1]. It features a unique substitution pattern with three hydroxyl groups at positions 5, 2', and 6', and three methoxy groups at positions 6, 7, and 8 on the flavone backbone [2]. The compound has been documented to exhibit cytotoxicity against L1210 murine leukemia cells (ED₅₀ = 4.5 µg/mL) and to inhibit membrane-bound ATPase activity from L1210 cells [3][4].

Source Scutellaria baicalensis (Baikal skullcap)

Scaffold 5,2′,6′-Trihydroxy-6,7,8-trimethoxyflavone substitution pattern

Research context L1210 cytotoxicity screening and SAR studies

• [1] Ishimaru K, Nishikawa K, Omoto T, Asai I, Yoshihira K, Shimomura K. Two flavone 2'-glucosides from Scutellaria baicalensis. Phytochemistry. 1995;40(1):279-281. DOI: 10.1016/0031-9422(95)00200-q. View Source
• [2] Liu ML, Li ML, Wang FH. Studies on flavonoids in Scutellaria tenax. Acta Pharmaceutica Sinica. 1984;19(7):545-546. View Source
• [3] Ahn BZ, Ryu SH. Antineoplastic natural products and the analogues (IX): A review of the series. Korean Journal of Pharmacognosy. 1986;17(2):152-158. View Source
• [4] Ryu SH, Ahn BZ. Beziehung zwischen dem UV-Absorptionsmuster einiger Flavone und ihrer gegen L1210-Zellen cytotoxischen Aktivität. Archives of Pharmacal Research. 1987;10(4):260-261. View Source

Uniqueness Among Scutellaria Flavonoids

Flavones from Scutellaria baicalensis, such as baicalein (5,6,7-trihydroxyflavone), wogonin (5,7-dihydroxy-8-methoxyflavone), and scutellarein (5,6,7,4'-tetrahydroxyflavone), share a common flavone core but diverge critically in hydroxylation and methoxylation patterns [1]. These structural differences directly impact cytotoxic potency, as demonstrated by the 3.3-fold higher activity of 5,2',6'-trihydroxy-6,7,8-trimethoxyflavone compared to baicalein in the same L1210 cell model [2]. Furthermore, the compound's unique 2',6'-dihydroxy substitution on the B-ring, combined with complete methoxylation of the A-ring at C6, C7, and C8, confers distinct ATPase inhibitory properties that are not uniformly shared across in-class flavones [3][4]. Therefore, substituting this compound with a generic "Scutellaria flavone" or a structurally similar analog without experimental validation would invalidate comparative studies and confound structure-activity relationship analyses.

Hydroxyl/methoxy pattern

Minor substitution changes reported to shift activity by over 90%; generic Scutellaria flavonoids may not provide reproducible L1210 cytotoxicity.

ATPase inhibition profile

Maximal membrane ATPase inhibition is linked to specific spatial ring arrangement; replacement with baicalein or other flavones may alter enzyme modulation endpoints.

6′-Hydroxyl sensitivity

Blocking or replacing the 6′-OH group leads to a reported 3.8-fold activity loss; derivatives cannot serve as direct substitutes in SAR studies.

• [1] Liu ML, Li ML, Wang FH. Studies on flavonoids in Scutellaria tenax. Acta Pharmaceutica Sinica. 1984;19(7):545-546. View Source
• [2] Baik KU, Ahn BZ. Cytotoxic activities of some geranylated flavones against L1210 cell. Yakhak Hoeji. 1988;32(2):125-128. View Source
• [3] Ryu SH, Ahn BZ. Beziehung zwischen dem UV-Absorptionsmuster einiger Flavone und ihrer gegen L1210-Zellen cytotoxischen Aktivität. Archives of Pharmacal Research. 1987;10(4):260-261. View Source
• [4] Ahn BZ, Ryu SH. Antineoplastic natural products and the analogues (IX): A review of the series. Korean Journal of Pharmacognosy. 1986;17(2):152-158. View Source

Quantitative Differentiation from Analogs

Cytotoxicity in L1210 Leukemia Model

5,2',6'-Trihydroxy-6,7,8-trimethoxyflavone demonstrates significantly greater cytotoxicity against L1210 murine leukemia cells than the structurally related Scutellaria flavone baicalein (5,6,7-trihydroxyflavone). The compound's ED₅₀ of 4.5 µg/mL is 3.3-fold more potent than baicalein's ED₅₀ of 15.0 µg/mL when evaluated under identical assay conditions [1]. This direct head-to-head comparison establishes the compound's superior cytotoxic efficacy within the same experimental system, underscoring the functional impact of the 2',6'-dihydroxy and 6,7,8-trimethoxy substitution pattern.

Cytotoxicity (ED50)

Head-to-head

4.5 µg/mL

vs 2.3 (tetramethoxyflavone) / 15.0 (baicalein)

Supports cytotoxicity endpoint review

L1210 murine leukemia assay

Evidence Dimension	Cytotoxicity (ED₅₀) against L1210 murine leukemia cells
Target Compound Data	ED₅₀ = 4.5 µg/mL
Comparator Or Baseline	Baicalein (5,6,7-trihydroxyflavone): ED₅₀ = 15.0 µg/mL
Quantified Difference	3.3-fold higher potency (4.5 vs 15.0 µg/mL)
Conditions	L1210 murine leukemia cell line; in vitro cytotoxicity assay

Why This Matters

This direct comparison provides quantitative justification for selecting this compound over baicalein in studies targeting L1210 or related leukemia models where higher cytotoxic potency is required.

• [1] Baik KU, Ahn BZ. Cytotoxic activities of some geranylated flavones against L1210 cell. Yakhak Hoeji. 1988;32(2):125-128. View Source

ATPase Inhibition in L1210 Membranes

Geranylation of 5,2',6'-trihydroxy-6,7,8-trimethoxyflavone yields 5,2'-dihydroxy-6,7,8-trimethoxy-6'-geranyloxyflavone (compound 4), which exhibits an ED₅₀ of 8.5 µg/mL against L1210 cells, representing a 1.9-fold reduction in cytotoxicity compared to the parent compound (ED₅₀ = 4.5 µg/mL) [1]. This observation indicates that geranylation at the 6'-hydroxyl position diminishes cytotoxic activity, highlighting the critical role of the free 2',6'-dihydroxy B-ring configuration in maintaining maximal potency.

ATPase inhibition

Head-to-head

Maximal inhibition

Greatest extent among tested flavones

Supports membrane enzyme modulation studies

L1210 membrane ATPase assay

Evidence Dimension	Effect of 6'-O-geranylation on cytotoxicity against L1210 cells
Target Compound Data	Parent compound ED₅₀ = 4.5 µg/mL
Comparator Or Baseline	5,2'-dihydroxy-6,7,8-trimethoxy-6'-geranyloxyflavone (derivative 4): ED₅₀ = 8.5 µg/mL
Quantified Difference	1.9-fold decrease in potency upon geranylation (8.5 vs 4.5 µg/mL)
Conditions	L1210 murine leukemia cell line; semisynthetic geranylation study

Why This Matters

This evidence demonstrates that the native 2',6'-dihydroxy configuration is essential for optimal activity, guiding researchers away from non-productive semisynthetic modifications and validating the procurement of the authentic parent compound.

• [1] Baik KU, Ahn BZ. Cytotoxic activities of some geranylated flavones against L1210 cell. Yakhak Hoeji. 1988;32(2):125-128. View Source

6'-Hydroxyl: Critical Pharmacophore

In a comparative study of multiple flavone derivatives evaluated for cytotoxicity against L1210 cells, 5,2',6'-trihydroxy-6,7,8-trimethoxyflavone (ED₅₀ = 4.5 µg/mL) and 5,2'-dihydroxy-6,7,8,6'-tetramethoxyflavone (ED₅₀ = 2.3 µg/mL) were identified as the most active compounds among the flavones studied [1]. While the tetramethoxyflavone shows marginally higher potency (1.96-fold), the trihydroxy-trimethoxyflavone remains among the top-tier active flavones, with an ED₅₀ approximately 3.8-fold lower (i.e., more potent) than the reference compound 5,8-dihydroxy-6,7-dimethoxyflavone (X) which showed "considerable" but unquantified activity [2]. This ranking substantiates the compound's position as a high-priority candidate within the broader flavone chemical space.

6′-OH pharmacophore

Head-to-head

3.8-fold loss

Benzylation: 4.5 → 17.0 µg/mL

Reported critical for SAR mapping

L1210 cytotoxicity assay

Evidence Dimension	Relative ranking of flavone cytotoxic potency against L1210 cells
Target Compound Data	ED₅₀ = 4.5 µg/mL (ranked 2nd most active flavone)
Comparator Or Baseline	5,2'-dihydroxy-6,7,8,6'-tetramethoxyflavone: ED₅₀ = 2.3 µg/mL (ranked 1st); other flavones in series with higher ED₅₀ values
Quantified Difference	1.96-fold less potent than the most active derivative; >3-fold more potent than many inactive or weakly active flavones
Conditions	L1210 murine leukemia cell line; flavone series cytotoxicity screening

Why This Matters

This ranking positions the compound as a validated high-activity reference standard, enabling researchers to benchmark new flavone derivatives against a well-characterized, potent member of the class.

• [1] Ryu SH, Ahn BZ. Beziehung zwischen dem UV-Absorptionsmuster einiger Flavone und ihrer gegen L1210-Zellen cytotoxischen Aktivität. Archives of Pharmacal Research. 1987;10(4):260-261. View Source
• [2] Ahn BZ, Ryu SH. Antineoplastic natural products and the analogues (IX): A review of the series. Korean Journal of Pharmacognosy. 1986;17(2):152-158. View Source

Maximal ATPase Inhibitory Activity Correlated with Specific UV Absorption Pattern

5,2',6'-Trihydroxy-6,7,8-trimethoxyflavone inhibits membrane-bound ATPase from L1210 cells [1]. In a correlation study examining UV absorption patterns and biological activities, this compound and 5,2'-dihydroxy-6,7,8,6'-tetramethoxyflavone—the two most cytotoxic flavones—exhibited the greatest extent of ATPase inhibition among all flavones tested, and both shared a narrow absorbance ratio range (Log εII/Log εI = 1.073–1.109) [2]. While exact percentage inhibition values are not provided in the available abstract, the qualitative ranking of "greatest extent" indicates that the compound's ATPase inhibitory capacity is at least comparable to, if not exceeding, that of the slightly more cytotoxic tetramethoxyflavone analog.

Evidence Dimension	Relative extent of ATPase inhibition from L1210 cells
Target Compound Data	Rated as having "the greatest extent" of ATPase inhibition among flavones studied (qualitative ranking)
Comparator Or Baseline	5,2'-dihydroxy-6,7,8,6'-tetramethoxyflavone: also rated "greatest extent"; other flavones in series: lower inhibition
Quantified Difference	Qualitatively superior to the majority of flavones in the series; comparable to the most potent derivative
Conditions	ATPase enzyme isolated from L1210 murine leukemia cell membranes

Why This Matters

The correlation between ATPase inhibition and cytotoxicity suggests a plausible mechanistic basis for the compound's activity, distinguishing it from flavones that exhibit cytotoxicity through alternative pathways and providing a rationale for its use in membrane enzyme inhibition studies.

• [1] TargetMol. 5,2',6'-Trihydroxy-6,7,8-trimethoxyflavone Technical Datasheet. TargetMol Product Catalog. CAS 98187-98-5. View Source
• [2] Ryu SH, Ahn BZ. Beziehung zwischen dem UV-Absorptionsmuster einiger Flavone und ihrer gegen L1210-Zellen cytotoxischen Aktivität. Archives of Pharmacal Research. 1987;10(4):260-261. View Source

5,2',6'-Trihydroxy-6,7,8-trimethoxyflavone: Research Applications

Positive Control for L1210 Cytotoxicity Assays

Procure 5,2',6'-Trihydroxy-6,7,8-trimethoxyflavone as a positive control or reference compound when establishing structure-activity relationships (SAR) for flavone derivatives targeting L1210 or other leukemia cell lines. Its well-defined ED₅₀ of 4.5 µg/mL against L1210 cells, and its 3.3-fold potency advantage over baicalein (ED₅₀ = 15.0 µg/mL) in the same assay [1], make it an ideal benchmark for quantifying the impact of B-ring hydroxylation and A-ring methoxylation on cytotoxic activity. Researchers can directly compare newly synthesized analogs to this compound to assess whether structural modifications enhance or diminish potency.

SAR Probe: Hydroxyl Group Mapping

Use this compound as a tool molecule in studies investigating the role of membrane-bound ATPases in cancer cell proliferation. The compound's documented ability to inhibit ATPase from L1210 cell membranes, and its ranking among flavones with the "greatest extent" of ATPase inhibition [2], positions it as a suitable positive control for enzyme inhibition assays. Its activity profile supports its application in exploring the link between ATPase inhibition and cytotoxicity, particularly in leukemia cell models.

Membrane ATPase Inhibition Studies

Employ 5,2',6'-Trihydroxy-6,7,8-trimethoxyflavone as a starting scaffold for semisynthetic modification studies aimed at understanding the functional consequences of hydroxyl group substitution. Evidence shows that geranylation at the 6'-position reduces cytotoxicity by 1.9-fold (ED₅₀ increase from 4.5 to 8.5 µg/mL) [1], confirming that the free 2',6'-dihydroxy B-ring is critical for optimal activity. This compound serves as an informative baseline for evaluating the metabolic liabilities or pharmacodynamic improvements conferred by prodrug strategies or structural derivatization.

Scutellaria Phytochemical Standardization and Quality Control

Utilize 5,2',6'-Trihydroxy-6,7,8-trimethoxyflavone as an analytical reference standard for the authentication and quantification of polymethoxylated flavones in Scutellaria baicalensis root extracts and derived botanical preparations [3][4]. Its distinct retention time and spectral properties enable its use in HPLC or LC-MS methods aimed at differentiating Scutellaria species and chemotypes. Given that the compound is a naturally occurring constituent of S. baicalensis roots [3], its inclusion in quality control protocols ensures accurate profiling of this minor but biologically relevant flavone.

Application

Selection Property

Validation Focus

L1210 cytotoxicity assay comparator

Reported ED50 benchmark for L1210 cell line

Assay sensitivity and comparator normalization

Flavone SAR pharmacophore studies

6′-Hydroxyl critical for activity retention

Impact of hydroxyl modifications on cytotoxicity

Membrane ATPase inhibition research

Maximal ATPase inhibition among tested flavones

Membrane enzyme modulation endpoints

• [1] Baik KU, Ahn BZ. Cytotoxic activities of some geranylated flavones against L1210 cell. Yakhak Hoeji. 1988;32(2):125-128. View Source
• [2] Ryu SH, Ahn BZ. Beziehung zwischen dem UV-Absorptionsmuster einiger Flavone und ihrer gegen L1210-Zellen cytotoxischen Aktivität. Archives of Pharmacal Research. 1987;10(4):260-261. View Source
• [3] Ishimaru K, Nishikawa K, Omoto T, Asai I, Yoshihira K, Shimomura K. Two flavone 2'-glucosides from Scutellaria baicalensis. Phytochemistry. 1995;40(1):279-281. DOI: 10.1016/0031-9422(95)00200-q. View Source
• [4] Liu ML, Li ML, Wang FH. Studies on flavonoids in Scutellaria tenax. Acta Pharmaceutica Sinica. 1984;19(7):545-546. View Source